![molecular formula C19H21NO6S B2804933 N-(2-(benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)-3-(phenylsulfonyl)propanamide CAS No. 1396847-54-3](/img/structure/B2804933.png)
N-(2-(benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)-3-(phenylsulfonyl)propanamide
Description
N-(2-(benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)-3-(phenylsulfonyl)propanamide, also known as BHPP, is a novel chemical compound that has been synthesized and studied for its potential applications in scientific research. BHPP is a sulfonamide compound that contains a benzodioxole ring and a hydroxypropyl group, which gives it unique properties that make it a promising candidate for various research applications.
Scientific Research Applications
Synthesis and Chemical Applications
N-(2-(benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)-3-(phenylsulfonyl)propanamide and related compounds have various applications in chemical synthesis. For instance, compounds derived from N-phenyl-3-(phenylsulfonyl)propanamide can be used for synthesizing 5-alkyl-2(5H)-furanones, which are valuable in organic chemistry (Tanaka et al., 1984). Additionally, N-benzyl-2-propynamides, which are structurally related, have been studied for generating dianions that react with aldehydes and ketones to produce hydroxypropynamides (Coppola & Damon, 1995).
Biological and Pharmacological Research
In the biological and pharmacological fields, derivatives of this compound class have been explored for various activities. For example, a study on N-phenyl-2-(2,5-dioxopyrrolidin-1-yl)propanamide and related compounds revealed their potential as hybrid anticonvulsant agents (Kamiński et al., 2016). Another research investigated the antimalarial activity of N-(phenylsulfonyl)acetamide derivatives and their reactivity with nitrogen nucleophiles, showing significant in vitro antimalarial properties (Fahim & Ismael, 2021).
Material Science and Agricultural Applications
In material science, N-phenyl-N-(prop-2-yn-1-yl)benzenesulfonamide and its derivatives have been used in iron-catalyzed synthesis methods, showcasing the versatility of these compounds in creating complex chemical structures (Zhang et al., 2023). Moreover, compounds like N-[1,3-(benzo)thiazol-2-yl]-ω-[3,4-dihydroisoquinolin-2(1H)-yl]alkanamides, which are related in structure, have demonstrated various biological activities including antimicrobial and anti-inflammatory properties, further extending their application scope in fields like pharmaceuticals and agriculture (Zablotskaya et al., 2013).
properties
IUPAC Name |
3-(benzenesulfonyl)-N-[2-(1,3-benzodioxol-5-yl)-2-hydroxypropyl]propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO6S/c1-19(22,14-7-8-16-17(11-14)26-13-25-16)12-20-18(21)9-10-27(23,24)15-5-3-2-4-6-15/h2-8,11,22H,9-10,12-13H2,1H3,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBHFQWLMIWUVDS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)CCS(=O)(=O)C1=CC=CC=C1)(C2=CC3=C(C=C2)OCO3)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO6S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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